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Compound of Interest

Compound Name: 5-Hydroxyisophthalamide

CAS No.: 68052-43-7

Cat. No.: B1294709

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 5-Hydroxyisophthalamide, a

valuable building block in medicinal chemistry and materials science. The described

methodology is a two-stage process commencing with the preparation of 5-hydroxyisophthalic

acid from isophthalic acid, followed by its conversion to the target diamide.
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Table 1: Physicochemical Properties of 5-Hydroxyisophthalamide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1294709#bc-rfq
https://www.benchchem.com/product/b1294709/docs?utm_src=pdf-body#synthesis-of-5-hydroxyisophthalamide-an-application-note-and-protocol
https://www.benchchem.com/product/b1294709/docs?utm_src=pdf-body#synthesis-of-5-hydroxyisophthalamide-an-application-note-and-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294709?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 68052-43-7

Molecular Formula C₈H₈N₂O₃

Molecular Weight 180.16 g/mol

Purity >95%

Storage 2-8 °C

Table 2: Summary of Reaction Yields for the Synthesis of 5-Hydroxyisophthalic Acid

Step Reaction
Starting
Material

Product Purity
Overall
Yield

Referenc
e

1
Brominatio

n

Isophthalic

Acid

Crude 5-

Bromoisop

hthalic Acid

- - [1]

2 Hydrolysis

Crude 5-

Bromoisop

hthalic Acid

Crude 5-

Hydroxyiso

phthalic

Acid

ca. 98% - [1]

3
Crystallizati

on

Crude 5-

Hydroxyiso

phthalic

Acid

Pure 5-

Hydroxyiso

phthalic

Acid

>99% 65-70% [1]

Experimental Protocols
Protocol 1: Synthesis of 5-Hydroxyisophthalic Acid
This protocol is adapted from a described practical two-stage process.[1]

Materials:

Isophthalic acid
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Bromine

Oleum

Iodine (catalyst)

Aqueous Sodium Hydroxide (NaOH)

Copper catalyst

Hydrochloric Acid (HCl)

Water

Procedure:

Stage 1: Bromination of Isophthalic Acid

In a suitable reaction vessel, dissolve isophthalic acid in oleum.

Add a catalytic amount of iodine.

Slowly add bromine to the reaction mixture.

Heat the mixture to carry out the bromination, resulting in crude 5-bromoisophthalic acid (5-

BIPA).

Stage 2: Hydrolysis of 5-Bromoisophthalic Acid

Hydrolyze the crude 5-BIPA with an aqueous solution of sodium hydroxide in the presence of

a copper catalyst.

After the reaction is complete, acidify the mixture with hydrochloric acid to precipitate the

crude 5-hydroxyisophthalic acid.

Collect the crude product by filtration.

Purify the crude 5-hydroxyisophthalic acid by crystallization from water to obtain a product

with a purity of over 99%.[1]
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Protocol 2: Synthesis of 5-Hydroxyisophthalamide
This protocol is based on a method described for the synthesis of the isomeric 4-

hydroxyisophthalamide and adapted for the 5-hydroxy isomer.[2]

Materials:

5-Hydroxyisophthalic acid

Thionyl chloride (SOCl₂)

Ammonium hydroxide or liquid ammonia

Anhydrous solvent (e.g., Tetrahydrofuran or Dichloromethane)

Sodium bicarbonate solution

Water

Procedure:

Acid Chloride Formation: In a fume hood, suspend 5-hydroxyisophthalic acid in an excess of

thionyl chloride.

Gently reflux the mixture until the solid dissolves and the evolution of hydrogen chloride and

sulfur dioxide gases ceases, indicating the formation of 5-hydroxyisophthaloyl dichloride.

Remove the excess thionyl chloride under reduced pressure.

Amidation: Dissolve the resulting crude acid chloride in a suitable anhydrous solvent.

Cool the solution in an ice bath and slowly add an excess of concentrated ammonium

hydroxide or bubble anhydrous ammonia gas through the solution with vigorous stirring.

Allow the reaction mixture to warm to room temperature and stir for several hours.

Work-up and Purification: Quench the reaction by adding water.

Filter the resulting precipitate and wash it with cold water.
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To remove any unreacted acidic starting material, wash the solid with a saturated sodium

bicarbonate solution.

Wash the product again with water until the washings are neutral.

Dry the crude 5-Hydroxyisophthalamide under vacuum.

Further purification can be achieved by recrystallization from a suitable solvent (e.g.,

ethanol/water mixture).
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Caption: Synthetic workflow for 5-Hydroxyisophthalamide.
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Caption: Key components and stages in the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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